2-(Dimethylamino)ethyl 2-furoate

• Molecular Formula: C9H13NO3
• Molecular Weight: 183.2 g/mol
• IUPAC Name: 2-(dimethylamino)ethyl furan-2-carboxylate
• InChI: InChI=1S/C9H13NO3/c1-10(2)5-7-13-9(11)8-4-3-6-12-8/h3-4,6H,5,7H2,1-2H3
• InChI Key: OVRDRDFVGLJLNB-UHFFFAOYSA-N
• SMILES: CN(C)CCOC(=O)C1=CC=CO1

Description

2-(Dimethylamino)ethyl 2-furoate, also known as DMF, is a chemical compound that belongs to the class of furoic acid esters. DMF has been widely used in scientific research due to its unique chemical structure and biological activities.

Mechanism of Action

The mechanism of action of 2-(Dimethylamino)ethyl 2-furoate is not fully understood. However, it has been suggested that this compound exerts its biological activities by modulating various signaling pathways. This compound has been reported to inhibit the activation of NF-κB by blocking the phosphorylation and degradation of its inhibitor protein, IκBα. This compound has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the regulation of antioxidant response.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in animal models of inflammation. This compound has also been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), in cells exposed to oxidative stress. In addition, this compound has been reported to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

2-(Dimethylamino)ethyl 2-furoate has several advantages for lab experiments. It is easy to synthesize and purify, and its biological activities have been well characterized. This compound is also stable under normal laboratory conditions and can be stored for long periods of time. However, this compound has some limitations for lab experiments. It is toxic at high concentrations and can cause skin and eye irritation. This compound is also hygroscopic and can absorb water from the atmosphere, which can affect its purity and stability.

Future Directions

There are several future directions for the research on 2-(Dimethylamino)ethyl 2-furoate. One direction is to investigate the molecular targets of this compound and its downstream signaling pathways. Another direction is to explore the potential therapeutic applications of this compound in various diseases, such as cancer, inflammation, and neurodegenerative disorders. In addition, the development of novel this compound derivatives with improved biological activities and reduced toxicity is another future direction.

Synthesis Methods

2-(Dimethylamino)ethyl 2-furoate can be synthesized by the reaction of furoic acid with dimethylaminoethanol in the presence of a catalyst. The reaction is carried out under reflux conditions and the product is obtained by simple distillation. The purity of this compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

2-(Dimethylamino)ethyl 2-furoate has been extensively used in scientific research due to its various biological activities. It has been reported to exhibit anti-inflammatory, antioxidant, and anticancer properties. This compound has been shown to inhibit the activation of nuclear factor kappa B (NF-κB), which is a transcription factor that plays a crucial role in the regulation of inflammation and immune response. This compound has also been reported to induce apoptosis in cancer cells by activating the caspase-dependent pathway. In addition, this compound has been shown to protect against oxidative stress by scavenging free radicals and increasing the activity of antioxidant enzymes.